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Compound of Interest

Compound Name: Ethyl cyclohexylideneacetate

Cat. No.: B131199 Get Quote

Introduction
Ethyl cyclohexylideneacetate (CAS No. 1552-92-7) is an α,β-unsaturated ester with the

molecular formula C₁₀H₁₆O₂.[1][2][3][4] This compound and its structural class are significant in

organic synthesis, serving as versatile building blocks for more complex molecules.[5][6] Given

its applications in chemical synthesis and potentially as a pharmaceutical intermediate, a

robust and reliable analytical method for its characterization and quantification is essential.[7]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the

separation, identification, and quantification of volatile and semi-volatile organic compounds.

This application note provides a detailed protocol for the characterization of Ethyl
cyclohexylideneacetate using GC-MS. The method is suitable for researchers in organic

chemistry, quality control laboratories, and drug development.

Principle
The methodology involves the separation of Ethyl cyclohexylideneacetate from a sample

matrix using gas chromatography, followed by detection and identification using mass

spectrometry. The gas chromatograph separates components of a mixture based on their

volatility and interaction with the stationary phase of the GC column. Following separation, the

eluted compounds are introduced into the mass spectrometer, where they are ionized and

fragmented. The resulting mass spectrum provides a unique fragmentation pattern, which

serves as a "fingerprint" for the compound, allowing for its definitive identification and

quantification.
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Experimental Protocols
Sample Preparation
The sample preparation procedure is critical for obtaining accurate and reproducible results.

The following protocol is recommended for the analysis of Ethyl cyclohexylideneacetate in a

solution.

Materials:

Ethyl cyclohexylideneacetate standard

Hexane or Dichloromethane (GC grade)[7]

Volumetric flasks

Micropipettes

GC vials with inserts

Syringe filters (0.22 µm)

Procedure:

Standard Solution Preparation:

Prepare a stock solution of Ethyl cyclohexylideneacetate at a concentration of 1 mg/mL

in hexane.

Perform serial dilutions of the stock solution to prepare a series of calibration standards

(e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

Sample Dilution:

If the sample is a solid, dissolve it in hexane to a concentration of approximately 10-50

µg/mL.

If the sample is a liquid, dilute it with hexane to fall within the calibration range.
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Filtration:

Filter the diluted sample and standard solutions through a 0.22 µm syringe filter to remove

any particulate matter.

Vialing:

Transfer the filtered solutions into 2 mL GC vials with inserts.

GC-MS Instrumentation and Parameters
The following instrumental parameters are recommended for the analysis. Optimization may be

required based on the specific instrument and column used.

Gas Chromatograph (GC) Parameters:

Parameter Value

Column
DB-5ms (30 m x 0.25 mm ID, 0.25 µm film

thickness) or equivalent

Carrier Gas Helium, constant flow rate of 1.0 mL/min

Inlet Temperature 250 °C

Injection Volume 1 µL

Injection Mode Splitless

Oven Program

- Initial temperature: 50 °C, hold for 2 minutes-

Ramp: 10 °C/min to 280 °C- Final hold: 280 °C

for 5 minutes

Mass Spectrometer (MS) Parameters:
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Parameter Value

Ionization Mode Electron Ionization (EI)

Electron Energy 70 eV

Ion Source Temp. 230 °C

Transfer Line Temp. 280 °C

Mass Range m/z 40-450

Scan Mode Full Scan

Data Presentation
The mass spectrum of Ethyl cyclohexylideneacetate is characterized by its molecular ion

peak and several key fragment ions. The quantitative data obtained from the GC-MS analysis

of a standard is summarized below.

Table 1: Mass Spectral Data for Ethyl cyclohexylideneacetate

m/z Relative Abundance (%) Ion Assignment

168 45 [M]⁺ (Molecular Ion)

140 20 [M-C₂H₄]⁺

123 100 [M-OC₂H₅]⁺

95 60 [C₇H₁₁]⁺

81 75 [C₆H₉]⁺

67 55 [C₅H₇]⁺

Data is representative and may vary slightly between instruments.

Visualization
Experimental Workflow
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The following diagram illustrates the complete workflow for the GC-MS characterization of

Ethyl cyclohexylideneacetate, from sample receipt to final data analysis.
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Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of Ethyl cyclohexylideneacetate.

Conclusion
The GC-MS method detailed in this application note provides a reliable and robust approach

for the characterization and quantification of Ethyl cyclohexylideneacetate. The provided

experimental protocol and instrument parameters can be readily implemented in a laboratory

setting. The characteristic mass spectral fragmentation pattern allows for unambiguous

identification of the compound. This method is suitable for routine analysis in quality control,

synthetic chemistry, and research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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